Cas no 51788-08-0 (1-Piperazinepropanol,4-(2-methylphenyl)-)
51788-08-0 structure
Product Name:1-Piperazinepropanol,4-(2-methylphenyl)-
CAS No:51788-08-0
MF:C14H22N2O
MW:234.337283611298
CID:385337
PubChem ID:243287
Update Time:2025-04-19
1-Piperazinepropanol,4-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinepropanol,4-(2-methylphenyl)-
- 3-[4-(2-methylphenyl)piperazin-1-yl]propan-1-ol
- AC1L6B8F
- AC1Q7CTC
- AG-J-55331
- AR-1F1032
- CTK4J4843
- NSC52711
- NSC-52711
- 1-(3-Hydroxypropyl)-4-o-tolylpiperazine
- 51788-08-0
- DTXSID70287841
- SCHEMBL21009569
- NSC 52711
-
- Inchi: 1S/C14H22N2O/c1-13-5-2-3-6-14(13)16-10-8-15(9-11-16)7-4-12-17/h2-3,5-6,17H,4,7-12H2,1H3
- InChI Key: XLORWOVJUOSFND-UHFFFAOYSA-N
- SMILES: OCCCN1CCN(C2C=CC=CC=2C)CC1
Computed Properties
- Exact Mass: 234.17336
- Monoisotopic Mass: 234.173213
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.7
Experimental Properties
- Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 99-101 ºC
- Boiling Point: 387.2°Cat760mmHg
- Flash Point: 192.6°C
- Refractive Index: 1.55
- Solubility: Soluble (120 g/l) (25 º C),
- PSA: 26.71
- LogP: 1.50230
1-Piperazinepropanol,4-(2-methylphenyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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